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Compound of Interest

Compound Name: CP-113818

Cat. No.: B1669462 Get Quote

For researchers, scientists, and drug development professionals working with CP-113818, a

potent acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor, adherence to strict safety

protocols is paramount.[1][2][3] This document provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling and

use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted for all procedures involving CP-
113818 to determine the appropriate level of personal protective equipment required. The

following table summarizes the recommended PPE for handling CP-113818, based on

standard laboratory safety protocols for chemical compounds.
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Protection Type Recommended PPE Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when there is a

significant risk of splashing.

To protect eyes and face from

accidental splashes of the

compound, which could cause

irritation or injury.

Skin and Body Protection

A standard laboratory coat

should be worn at all times.

For procedures with a higher

risk of exposure, a chemically

resistant apron over the lab

coat is advised.

To prevent contact of the

chemical with skin and to

protect personal clothing from

contamination.

Hand Protection

Chemically resistant gloves

(e.g., nitrile) are mandatory.

Consider double-gloving for

added protection during high-

risk procedures.

To prevent skin contact with

the compound. It is crucial to

check the glove manufacturer's

compatibility chart for specific

breakthrough times.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation exposure. If a fume

hood is not available or if there

is a risk of generating aerosols,

a NIOSH-approved respirator

may be necessary.

To avoid inhalation of any dust

or aerosolized particles of the

compound.

Operational Plan: Safe Handling and Storage
Engineering Controls:

All work with solid CP-113818 should be performed in a certified chemical fume hood to

minimize inhalation risk.
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Use of a powder-containment balance enclosure is recommended when weighing the solid

compound.

Ensure easy access to an emergency eyewash station and safety shower.

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing and Reconstitution: Carefully weigh the required amount of solid CP-113818 in a

chemical fume hood. When preparing solutions, add the solvent slowly to the solid to avoid

splashing. A common protocol involves dissolving the compound in DMSO to create a stock

solution.[3]

During Use: Keep containers of CP-113818 closed when not in use. Avoid actions that could

generate dust or aerosols.

After Handling: Thoroughly clean the work area with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated materials as hazardous waste. Wash hands

thoroughly with soap and water after removing gloves.

Storage:

Store CP-113818 in a tightly sealed, light-resistant container.

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.

For long-term storage of stock solutions, it is recommended to store at -20°C for up to one

month or -80°C for up to six months to maintain stability.[3]

Disposal Plan
All waste materials contaminated with CP-113818, including empty containers, used PPE, and

bench paper, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of CP-113818 down the drain

or in the regular trash.
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Quantitative Data Summary
The following table summarizes key quantitative data for CP-113818.

Parameter Value Source

Purity 99.13% MedChemExpress

IC50 (ACAT) 17 to 75 nM [4]

Experimental Protocols
In Vitro ACAT Inhibition Assay (Cell-Based): A detailed protocol for assessing the inhibitory

activity of compounds against ACAT1 and ACAT2 can be adapted from established

fluorescence-based assays.[5][6]

Cell Culture: Utilize a cell line that does not express endogenous ACAT activity (e.g., AC29

cells) and create stable transfectants expressing either human ACAT1 or ACAT2.

Compound Preparation: Prepare a stock solution of CP-113818 in DMSO. Further dilute the

stock solution to various concentrations in the cell culture medium.

Treatment: Plate the transfected cells in a 96-well plate. Once adhered, treat the cells with

the different concentrations of CP-113818 for a predetermined period.

Fluorescent Labeling: Add a fluorescent cholesterol analog, such as NBD-cholesterol, to the

cells. This analog will be esterified by ACAT and accumulate in lipid droplets, leading to a

strong fluorescent signal.

Fluorescence Measurement: After an incubation period, wash the cells to remove excess

NBD-cholesterol. Measure the fluorescence intensity using a fluorescence plate reader.

Data Analysis: The reduction in fluorescence intensity in treated cells compared to untreated

controls indicates the inhibitory activity of CP-113818. Calculate the IC50 value from the

dose-response curve.
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The following diagrams illustrate the mechanism of action of CP-113818 and a typical

experimental workflow for its evaluation.
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Caption: Mechanism of ACAT inhibition by CP-113818.
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Caption: Experimental workflow for evaluating CP-113818 efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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